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Compound of Interest

Compound Name:
1-Ethyl-3-methyl-4-nitro-1H-

pyrazole-5-carboxylic acid

CAS No.: 26308-39-4

Cat. No.: B1313117

Get Quote

Executive Summary
Nitropyrazole carboxylic acids represent a specialized subclass of heterocyclic scaffolds that

bridge the gap between high-energy materials and bioactive pharmaceutical precursors. While

historically noted for their thermal stability in energetic material science, their application in drug

discovery has surged due to the unique electronic "push-pull" dynamics introduced by the nitro

(

) and carboxylic acid (

) moieties on the pyrazole ring. This guide analyzes their biological profile, focusing on
antimicrobial and antiproliferative activities, and provides actionable protocols for their
synthesis and evaluation.

Chemical Architecture & Pharmacophore Analysis
The biological efficacy of nitropyrazole carboxylic acids stems from the synergistic electronic

effects of their substituents. The pyrazole ring acts as a stable linker, while the functional

groups dictate target interaction.
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The "Push-Pull" Electronic System
The Nitro Group (

): A strong electron-withdrawing group (EWG) that decreases the electron density of the
pyrazole ring. In biological systems, this enhances the acidity of the remaining protons (e.g.,
N-H) and can serve as a metabolic "handle" for bioreduction, often a key step in the
mechanism of action for nitro-heterocycle antibiotics (similar to metronidazole).

The Carboxylic Acid (

): Provides a critical site for hydrogen bonding (donor/acceptor) and salt formation,
significantly influencing solubility and bioavailability. It serves as the primary vector for
derivatization (amide/ester formation) to optimize lipophilicity.

Structure-Activity Relationship (SAR) Map
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Figure 1: Pharmacophore map illustrating the functional roles of key substituents on the

nitropyrazole scaffold.

Therapeutic Domains
Antimicrobial Activity
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The most authoritative data supports the use of 4-nitropyrazole-3-carboxylic acid and its

derivatives as potent antibacterial agents.

Spectrum: Broad-spectrum activity against Gram-negative (Escherichia coli, Salmonella) and

Gram-positive (Clostridium perfringens) bacteria.

Mechanism of Action:

Membrane Disruption: The high lipophilicity of specific N-alkylated derivatives allows

penetration of the bacterial cell wall, interfering with membrane integrity.

Metabolic Interference: Similar to nitrofurantoin, the nitro group may undergo enzymatic

reduction within the bacteria, generating reactive intermediates that damage bacterial DNA

or essential enzymes.

Comparative Efficacy: Studies indicate that 4-nitropyrazole-3-carboxylic acid exhibits

bactericidal effects superior to common organic acids (e.g., citric or fumaric acid) and

comparable to plant essential oils (e.g., cinnamaldehyde) [1].

Oncology & Antiproliferative Potential
Derivatives of nitropyrazole carboxylic acids, particularly when converted to carboxamides,

show promise in oncology.

Target: Inhibition of cell cycle progression (G2/M arrest) and induction of apoptosis.

Key Insight: The conversion of the carboxylic acid to an amide (often linked with other

pharmacophores like thiazoles or coumarins) significantly enhances antitumor potency

against cell lines such as HeLa (cervical cancer) and MCF-7 (breast cancer). The nitro group

contributes to cytotoxicity, likely via oxidative stress induction in cancer cells [2].

Experimental Protocols
Synthesis of 4-Nitropyrazole-3-Carboxylic Acid
This protocol ensures high purity and yield, essential for subsequent biological assays.

Reagents:
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Heteroaromatic amine precursor (e.g., 3-methylpyrazole)

Nitrating mixture (Conc.

/

)[1]

Oxidizing agent (KMnO4) if starting from alkyl-pyrazole.

Workflow:
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Figure 2: Synthetic route for the production of the core 4-nitropyrazole-3-carboxylic acid

scaffold.

Step-by-Step Methodology:
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Nitration: Dissolve 3-methylpyrazole (10 mmol) in concentrated sulfuric acid (5 mL) at 0°C.

Dropwise add fuming nitric acid (1.2 eq). Stir for 2 hours at room temperature. Pour onto

crushed ice to precipitate 3-methyl-4-nitropyrazole. Filter and dry.

Oxidation: Suspend the intermediate (5 mmol) in water (20 mL). Add

(2.5 eq) and reflux for 4-6 hours until the purple color persists. Filter hot to remove

.

Isolation: Acidify the filtrate with HCl to pH 2. The target 4-nitropyrazole-3-carboxylic acid will

precipitate as white/pale yellow crystals. Recrystallize from ethanol.

Antimicrobial Assay (MIC Determination)
Objective: Determine the Minimum Inhibitory Concentration (MIC) against E. coli.

Preparation: Dissolve the nitropyrazole derivative in DMSO to create a stock solution (e.g.,

10 mg/mL).

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton broth in a 96-well microtiter plate.

Inoculation: Add bacterial suspension (

CFU/mL) to each well.

Controls:

Positive Control: Ciprofloxacin or Nitrofurantoin.

Negative Control: DMSO vehicle only.

Incubation: Incubate at 37°C for 18–24 hours.

Readout: MIC is the lowest concentration with no visible growth (turbidity). Validate with

Resazurin dye (turns pink in presence of live bacteria).

Safety & Toxicology Considerations
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Genotoxicity Alert: The nitro group is a structural alert for mutagenicity (Ames positive).

Early-stage ADMET screening must include genotoxicity assays.

Metabolic Stability: While the pyrazole ring is robust, the nitro group is susceptible to

nitroreductases. This is beneficial for efficacy (prodrug activation) but poses risks for

hepatotoxicity.

Summary of Key Data
Compound Class Primary Activity

Key
Target/Mechanism

Potency Reference

4-Nitropyrazole-3-

COOH
Antibacterial

Membrane disruption /

DNA damage

MIC < 50 µg/mL (vs E.

coli) [1]

N-Alkyl-Nitropyrazole

Amides
Anticancer

Tubulin polymerization

inhibition

IC50 < 1 µM (HeLa

lines) [2]

Pyrazolylthiazole

Carboxylates
Anti-inflammatory COX-2 Inhibition

~90% edema

inhibition (Rat model)

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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